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Compound of Interest

Compound Name:
Benzene;propan-2-

olate;titanium(4+)

Cat. No.: B039218 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals purifying

titanium isopropoxide via vacuum distillation.

Frequently Asked Questions (FAQs)
Q1: Why do I need to purify titanium isopropoxide?

A1: Commercial grades of titanium isopropoxide can contain impurities such as titanium dioxide

(TiO₂), a white precipitate formed from hydrolysis, and residual starting materials from its

synthesis.[1] For many sensitive applications, such as in the preparation of catalysts like in

Sharpless epoxidation or in the synthesis of advanced materials, freshly distilled, high-purity

titanium isopropoxide is required to ensure reproducibility and optimal reaction outcomes.[1][2]

[3]

Q2: What are the primary impurities in commercial titanium isopropoxide?

A2: The most common impurity is titanium dioxide (TiO₂), which results from the compound's

high sensitivity to moisture.[1] Other potential impurities include isopropanol, titanium

tetrachloride from its synthesis, and various metal ions.[4]

Q3: What is the principle behind purifying titanium isopropoxide by vacuum distillation?
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A3: Vacuum distillation is a technique used to purify compounds that have high boiling points or

are sensitive to high temperatures.[5] By reducing the pressure inside the distillation apparatus,

the boiling point of titanium isopropoxide is significantly lowered, allowing it to vaporize and be

collected as a pure liquid, leaving non-volatile impurities like TiO₂ behind.[1] This method

prevents thermal decomposition, which can occur at its atmospheric boiling point.[6][7]

Q4: What are the ideal storage conditions for purified titanium isopropoxide?

A4: Purified titanium isopropoxide is extremely sensitive to moisture and air.[2] It should be

stored in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and in

a cool, dry place to prevent degradation and hydrolysis.
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Problem Possible Cause(s) Solution(s)

White precipitate in the

distillation flask

The titanium isopropoxide has

been exposed to moisture,

causing hydrolysis and the

formation of titanium dioxide

(TiO₂).[8]

- For many applications, the

presence of TiO₂ will not

interfere with the subsequent

reaction.[1]- If purification is

necessary, proceed with

vacuum distillation. The TiO₂ is

non-volatile and will remain in

the distillation flask.- For a

quick purification for less

sensitive applications, the

liquid can be filtered through a

Teflon syringe filter to remove

the solid particles.[1]

Difficulty achieving a high

vacuum

There are leaks in the

distillation apparatus.

- Ensure all glass joints are

properly greased and securely

clamped.- Check all tubing and

connections for cracks or loose

fittings.- Perform a "wiggle

test" by gently moving

connections to see if the

vacuum level changes,

indicating a leak.

"Bumping" or violent boiling of

the liquid

Superheating of the liquid due

to a lack of nucleation sites for

smooth boiling. Boiling chips

are often ineffective under

vacuum.[9][10]

- Use a magnetic stir bar and a

stirrer/hotplate to ensure

vigorous stirring throughout the

distillation. This provides

nucleation sites and promotes

even heating.- Alternatively,

introduce a slow, steady

stream of an inert gas

(nitrogen or argon) through a

fine capillary tube (ebulliator)

that extends below the liquid

surface.[9]
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Product is not distilling at the

expected

temperature/pressure

- The vacuum is not as low as

indicated by the gauge.- The

thermometer is not placed

correctly.- The heating is

insufficient.

- Verify the accuracy of your

vacuum gauge.- Ensure the

top of the thermometer bulb is

level with the side arm of the

distillation head to accurately

measure the temperature of

the vapor.- Gradually increase

the heating mantle

temperature. Be patient, as it

can take time for the liquid to

reach its boiling point under

vacuum.

Distillate is discolored

(yellowish)

This can sometimes be

inherent to the compound, but

significant darkening may

indicate some thermal

decomposition.

- Ensure the distillation is

performed at the lowest

possible temperature by

achieving a good vacuum.-

The onset of thermal

decomposition for titanium

isopropoxide is around 250°C.

[6] Staying well below this

temperature is crucial.- A

slightly yellow color in the

distillate is often acceptable.

Solidification in the condenser

The condenser water is too

cold, causing the titanium

isopropoxide (m.p. 14-17°C) to

solidify.

- Use room temperature water

for the condenser or run the

cooling water at a slower rate

to avoid overcooling.

Data Presentation
Physical Properties of Titanium (IV) Isopropoxide
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Property Value

Molecular Formula C₁₂H₂₈O₄Ti

Molecular Weight 284.22 g/mol [11]

Appearance Colorless to light-yellow liquid[11]

Density 0.96 g/mL at 20°C

Melting Point 14-17 °C[11]

Boiling Point 232 °C (at atmospheric pressure)[11]

Boiling Point of Titanium (IV) Isopropoxide at Reduced Pressures

Pressure (mbar) Boiling Point (°C)

~5 ~90 (similar to Zr(OtBu)₄)[1]

60 62 (for a related compound)[12]

Experimental Protocols
Detailed Methodology for Vacuum Distillation of Titanium Isopropoxide

Objective: To purify commercial-grade titanium isopropoxide by removing non-volatile

impurities, primarily titanium dioxide.

Materials:

Commercial grade titanium (IV) isopropoxide

Round-bottom flask (distillation pot)

Short-path distillation head with condenser and vacuum connection

Receiving flask

Magnetic stir bar
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Heating mantle with a stirrer

Thermometer and adapter

Vacuum pump (capable of reaching <1 mbar)

Vacuum gauge

Inert gas (Nitrogen or Argon) line

Schlenk line or similar inert atmosphere setup

Appropriate clamps and stands

Vacuum grease

Procedure:

Glassware Preparation: All glassware must be thoroughly dried in an oven at >120°C for

several hours and then cooled under a stream of dry nitrogen or argon to ensure it is

completely moisture-free.

Apparatus Assembly:

Assemble the distillation apparatus (distillation pot, short-path head, and receiving flask)

under a positive pressure of inert gas.

Place a magnetic stir bar in the distillation pot.

Lightly grease all glass joints with vacuum grease to ensure a good seal.

Insert the thermometer into the adapter, ensuring the top of the bulb is level with the

bottom of the side-arm of the distillation head.

Connect the condenser to a water source (room temperature water is sufficient).

Connect the vacuum adapter to the vacuum pump via a trap and a vacuum gauge.

Charging the Flask:
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Under a positive flow of inert gas, quickly charge the distillation pot with the titanium

isopropoxide to be purified. If there is a significant amount of solid TiO₂, it may be

beneficial to decant the liquid into the flask.

Seal the system immediately.

Distillation:

Begin vigorous stirring of the titanium isopropoxide.

Slowly and carefully apply the vacuum. The pressure should drop to below 1 mbar for

efficient distillation at a lower temperature.

Once a stable vacuum is achieved, begin to gently heat the distillation pot using the

heating mantle.

Increase the temperature gradually. The titanium isopropoxide will begin to boil and then

condense on the condenser.

Collect the fraction that distills at a constant temperature for the given pressure.

Shutdown and Storage:

Once the distillation is complete, turn off the heating and allow the apparatus to cool to

room temperature under vacuum.

Slowly and carefully vent the system with inert gas.

The purified titanium isopropoxide in the receiving flask should be sealed under an inert

atmosphere immediately for storage.

Mandatory Visualization
Caption: Workflow for the purification of titanium isopropoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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